Cas no 76469-88-0 (Methyl 4-(cyanomethyl)benzoate)

• Product name: Methyl 4-(cyanomethyl)benzoate
• CAS No: 76469-88-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00060695
• CID: 59791
• PubChem ID: 848548

Methyl 4-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(cyanomethyl)benzoate
• 4-(CYANOMETHYL)BENZOATE
• Methyl 4-cyanomethylbenzoate
• A-Cyano-p-toluate
• Methyl
• 4-(Cyanomethyl)benzoic Acid Methyl Ester
• 4-Cyanomethylbenzoic acid methyl ester
• METHYL4-(CYANOMETHYL)BENZOATE
• Benzoic acid, 4-(cyanomethyl)-, methyl ester
• PubChem13649
• methyl p-cyanomethylbenzoate
• Methyl p-(Cyanomethyl)benzoate
• XRZGMNGGCZTNGE-UHFFFAOYSA-N
• 4-(carbomethoxy)phenylacetonitrile
• BBL103202
• ST
• Z283862222
• 4-cyanomethylbenzoic acid, methyl ester
• J-650115
• SCHEMBL378575
• Methyl 4-(cyanomethyl)benzoate, 96%
• CS-W007933
• DTXSID00357248
• AS-15415
• SY005217
• Methyl 4-(Cyanomethyl) Benzoate
• CL9297
• 76469-88-0
• AC-25706
• 4-cyanomethyl benzoic acid methyl ester
• A24724
• AKOS001430834
• EN300-29522
• FT-0618303
• 4-cyanomethyl-benzoic acid methyl ester
• AM20041135
• M2341
• MFCD00060695
• DB-056066
• STL557012

• MDL： MFCD00060695
• Inchi： 1S/C10H9NO2/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5H,6H2,1H3
• InChI Key： XRZGMNGGCZTNGE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(C([H])([H])C#N)=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 175.063329g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 175.063329g/mol
• Monoisotopic Mass: 175.063329g/mol
• Topological Polar Surface Area: 50.1Ų
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.141
• Melting Point: 60.0 to 64.0 deg-C
• Boiling Point: 112°C/0.2mmHg(lit.)
• Flash Point: 145.9±9.9 °C
• Refractive Index: 1.53
• PSA: 50.09000
• LogP: 1.53928

Methyl 4-(cyanomethyl)benzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：Xi
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters